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Compound of Interest

Compound Name: 3-Pyridinebutanal

Cat. No.: B132346 Get Quote

Disclaimer: Direct toxicological data for 3-Pyridinebutanal (CAS: 145912-93-2) is not readily

available in the public domain. This document provides a toxicological assessment based on

data from structurally related compounds, primarily the parent compound Pyridine and the

tobacco-specific nitrosamine 1-(N-methyl-N-nitrosamino)-1-(3-pyridinyl)-4-butanal (NNA). The

practice of "read-across" from analogous compounds is used here to infer potential hazards,

but these should be confirmed with direct testing of 3-Pyridinebutanal.

Chemical and Physical Properties
3-Pyridinebutanal, also known as 4-pyridin-3-ylbutanal, is an organic compound with the

molecular formula C9H11NO.[1] Basic identifiers and properties are summarized below.

Property Value Source

IUPAC Name 4-pyridin-3-ylbutanal PubChem[1]

Molecular Formula C9H11NO PubChem[1]

Molecular Weight 149.19 g/mol PubChem[1]

CAS Number 145912-93-2 PubChem[1]

SMILES C1=CC(=CN=C1)CCCC=O PubChem[1]
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No quantitative toxicological data (e.g., LD50, NOAEL) is available for 3-Pyridinebutanal. The

following tables summarize data for the parent compound, Pyridine, and a structurally related

compound, NNA.

Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 Intravenous Mouse 420 mg/kg
Lethal Dose,

50% kill
JoDrugs

LD50 Oral Mouse 1500 mg/kg
Lethal Dose,

50% kill
JoDrugs

LD50
Subcutaneou

s
Mouse 1250 mg/kg

Lethal Dose,

50% kill
JoDrugs

LD50 Skin Rabbit 1121 mg/kg
Lethal Dose,

50% kill
JoDrugs

LD50
Intraperitonea

l
Rat 866 mg/kg

Lethal Dose,

50% kill
JoDrugs

The following data is for 1-(N-methyl-N-nitrosamino)-1-(3-pyridinyl)-4-butanal (NNA), a

compound that shares the 3-pyridinylbutanal core structure.
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Test Type
Route of
Exposure

Species
Dose/Durati
on

Observed
Effects

Reference

Reproductive

Toxicity
Oral Female Mice

0.075 & 0.15

µg/kg body

weight for 30

days

Significant

reduction in

ovary weight

and ovarian

follicle

number.[2]

PubMed[2]

Oocyte

Viability
Oral Female Mice 0.15 µg/kg

Reduced

survival rate

of

superovulate

d oocytes

from 91.36%

to 60.55%.[2]

PubMed[2]

Development

al Toxicity

In utero

exposure

F1 Offspring

of treated

female mice

0.15 µg/kg

Significantly

reduced body

weight and

impaired ear

opening,

tooth

eruption, and

eye opening.

[2]

PubMed[2]

No studies were located regarding genotoxic effects in humans after oral exposure to pyridine.

[3][4] A micronucleus test in mice administered a single gavage dose up to 1,000 mg/kg

showed no chromosomal damage.[3][4]

Potential Health Effects (Inferred)
Hepatic Effects: Based on the toxicological profile of pyridine, the liver is a primary target

organ. Exposure may lead to liver damage.[5]
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Neurological Effects: Pyridine is a central nervous system depressant.[3][4] Exposure to

related compounds has been associated with headaches, giddiness, and stupor.[4]

Dermal and Ocular Effects: Pure pyridine has been shown to cause mild dermal irritation and

moderate ocular irritation in rabbits.[3]

Reproductive and Developmental Effects: Studies on the structurally similar compound NNA

indicate potential for adverse effects on female reproductive health and offspring

development.[2] This includes reduced ovary weight, fewer ovarian follicles, and

developmental delays in offspring.[2]

Experimental Protocols
This protocol is based on the study of NNA's effects on female mice and their offspring.[2]

Test System: Three-week-old premature female mice.

Groups:

Blank Control: Tap water.

Solvent Control: Diluted dimethylsulfoxide (DMSO).

Low Dose NNA: 0.075 µg/kg body weight.

High Dose NNA: 0.15 µg/kg body weight.

Administration: Oral administration for 30 days.

Endpoints Measured (Parental Females):

Ovary weight.

Ovarian follicle count.

Survival rate of superovulated oocytes.

Endpoints Measured (F1 Offspring):
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Treated female mice were mated with normal male mice.

Body weight of offspring was monitored.

Developmental markers were observed: ear opening, tooth eruption, and eye opening.

Statistical Analysis: Differences between groups were assessed for statistical significance (p

< 0.05).

Visualizations
As no specific signaling pathways for 3-Pyridinebutanal have been identified, the following

diagram illustrates the experimental workflow for the reproductive toxicity study of the related

compound, NNA, described above.
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Experimental Setup

Dosing Phase

Parental (F0) Analysis Mating & Gestation

Offspring (F1) Analysis

Select 3-week-old
female mice

Group Assignment (n=4)

1. Blank Control (Water)
2. Solvent Control (DMSO)

3. Low Dose NNA (0.075 µg/kg)
4. High Dose NNA (0.15 µg/kg)

Oral Administration
Daily for 30 days

Measure Ovary Weight

Parental Endpoints

Count Ovarian Follicles

Parental Endpoints

Assess Oocyte Survival Rate

Parental Endpoints

Mate Treated Females
with Untreated Males

Reproductive Phase

Monitor Body Weight

Developmental Endpoints

Observe Developmental Milestones
(Eye/Ear Opening, Tooth Eruption)

Developmental Endpoints

Click to download full resolution via product page

Caption: Workflow for In Vivo Reproductive & Developmental Toxicity Study.
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Conclusion
There is a significant data gap in the toxicological profile of 3-Pyridinebutanal. Based on the

available information for pyridine and the structurally related compound NNA, 3-
Pyridinebutanal should be handled with caution. Key areas of potential concern include

hepatotoxicity, neurotoxicity, and reproductive/developmental toxicity. Direct empirical testing is

required to definitively characterize its toxicological properties and establish a reliable safety

profile for risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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